3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-(cyclobutylamino)-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C12H19NO/c1-12(2)7-10(6-11(14)8-12)13-9-4-3-5-9/h6,9,13H,3-5,7-8H2,1-2H3
• InChI Key: OTVBTGSOAJRIQS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2CCC2)C

Description

3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a toluene solution (30 ml) of 1,3-cyclohexanedione (1.40 g, 10.0 mmol), cyclopentylamine (782 mg, 11.0 mmol) and boron trifluoride diethyl ether complex (1.56 g, 11.0 mmol) were added at room temperature and the mixture was stirred under reflux for 14 hours. After concentrating the liquid reaction mixture under reduced pressure, a 5% aqueous sodium hydroxide solution was added. The liquid reaction mixture was extracted with ethyl acetate and concentrated under reduced pressure. The residue was purified by silica gel flash column chromatography. Thus, the title compound was obtained as a yellow oily product (1.64 g). 1HNMR (400 MHz, CDCl3, δ ppm): 1.06 (6H, s), 1.77-1.96 (4H, m), 2.17 (4H, d, J=7.3 Hz), 2.36-2.46 (2H, m), 3.85-3.95 (1H, m).